5-Chloropyrazine-2-carbonitrile

• IUPAC Name: 5-chloropyrazine-2-carbonitrile
• InChI: InChI=1S/C5H2ClN3/c6-5-3-8-4(1-7)2-9-5/h2-3H
• InChI Key: GTYRFWMSDBGPTI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC(=N1)Cl)C#N
• Molecular Formula: C5H2ClN3
• DSSTOX Substance ID: DTXSID60485516
• Molecular Weight: 139.54 g/mol
• CAS RN: 36070-75-4

Description

5-Chloropyrazine-2-carbonitrile is a chemical compound with the molecular formula C5H2ClN3 and a molecular weight of 139.54. . It is stored in a refrigerator and shipped at room temperature.

Synthesis Analysis

A new method of this compound preparation has been described in a regioselective fashion. This involves the coupling of the pyrazine ring with variously substituted benzenethiols. The coupling is carried out in the presence of a heterogeneous copper catalyst.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H2ClN3/c6-5-3-8-4(1-7)2-9-5/h2-3H. The InChI key is GTYRFWMSDBGPTI-UHFFFAOYSA-N.

Chemical Reactions Analysis

In one experiment, a mixture of this compound and [(3R,45)-4-(2,5-difluorophenyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester was heated to 70°C for 3 hours in the presence of 1,8-diazabicyclo[5.4.0]undec-7-ene and dimethyl sulfoxide. The reaction mixture was then partitioned between ethyl acetate and water.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a high GI absorption, is BBB permeant, and is not a P-gp substrate. It is not an inhibitor of CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4. Its Log Kp (skin permeation) is -6.5 cm/s.

Scientific Research Applications

Synthesis of Heterocyclic Derivatives

• 5-Chloropyrazine-2-carbonitrile serves as a key intermediate in the synthesis of various heterocyclic compounds. For example, it has been used in the preparation of substituted pyrazolo[4,3-c]quinolines with potential anti-inflammatory activity (Mekheimer, 1994).
• The compound also facilitates the synthesis of novel fused pyrazolo[1,5-a]pyrimidines, showcasing antibacterial, antifungal activities, and cytotoxicity against breast cancer cells (Al-Adiwish et al., 2017).

Role in Photovoltaic Properties

• Derivatives of this compound have been studied for their photovoltaic properties. Research on 4H-pyrano[3,2-c]quinoline derivatives, for instance, has shown their potential in organic–inorganic photodiode fabrication (Zeyada et al., 2016).

Anti-Inflammatory and Antibacterial Applications

• Certain derivatives synthesized from this compound exhibit notable anti-inflammatory and antibacterial properties. For instance, some novel 6H-Pyrazolo[4',3':4,5]thieno[3,2-d][1,2,3]triazine compounds, derived from this molecule, have been identified as effective antibacterial, anti-fungal, and anti-inflammatory agents (Zaki et al., 2018).

Facilitating the Synthesis of Novel Compounds

• The molecule plays a crucial role in the synthesis of various novel compounds. For example, it has been used in the synthesis of new pyrazolo[1,5-a]pyrimidines and tetraheterocyclic compounds, expanding the range of potential applications in medicinal chemistry (Metwally et al., 2017).

Exploration in Green Chemistry

• In the realm of green chemistry, derivatives of this compound have been part of a catalyst-free combinatorial library, showcasing the potential for eco-friendly chemical synthesis (Kumaravel & Vasuki, 2009)

Safety and Hazards

5-Chloropyrazine-2-carbonitrile is associated with certain hazards. It causes skin irritation and is harmful if absorbed through the skin. It is harmful if swallowed and may cause irritation of the digestive tract. It is also harmful if inhaled and causes respiratory tract irritation. Safety measures include wearing personal protective equipment, avoiding ingestion and inhalation, and ensuring adequate ventilation.

Synthesis routes and methods

Procedure details

Dissolve 5-chloropyrazine-2-carboxamide (Example 389, Part A) (0.0878 g, 0.557 mmol) in POCl3 (5.6 mL) and heat at reflux for 35 minutes. Concentrate the reaction mixture. Take up the dark oil in saturated aqueous NaHCO3 (15 mL) and extract with dichloromethane (2×25 mL). Wash the organic layer with brine (1×15 mL), dry over Na2SO4, filter and concentrate. Purify by flash chromatography, eluting with 10% ethyl acetate in hexanes to give the title compound (0.0498 g, 64.0%): GC/MS, MS ES+ 139 (M)+, time 10.6 min, % of total 100%; HPLC [YMC-Pack Pro C-18 (150×4.6 mm, S-5 microm), 0.1% TFA/acetonitrile in 0.1% TFA/water at 1.0 mL/min, 20-99% over 23 min], tR 8.2 min, 100% purity.

Q & A

Q1: What is the significance of the regioselective preparation method for 5-chloropyrazine-2-carbonitrile described in the research?

A: The research article focuses on a novel method for producing this compound from pyrazine-2-carboxamide. [] While the abstract doesn't delve into specific advantages, achieving regioselectivity in chemical synthesis is crucial. It typically leads to: